Cas no 2034610-44-9 (N-1-(1-benzofuran-2-yl)propan-2-yl-2-phenoxypropanamide)

• Product Name: N-1-(1-benzofuran-2-yl)propan-2-yl-2-phenoxypropanamide
• CAS No: 2034610-44-9
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• CID: 5892715
• PubChem ID: 121021322
• Update Time: 2025-06-09

N-1-(1-benzofuran-2-yl)propan-2-yl-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1-benzofuran-2-yl)propan-2-yl-2-phenoxypropanamide
• CCG-346973
• N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-phenoxypropanamide
• AKOS026697282
• 2034610-44-9
• F6556-7504
• N-(1-(benzofuran-2-yl)propan-2-yl)-2-phenoxypropanamide

• Inchi： 1S/C20H21NO3/c1-14(12-18-13-16-8-6-7-11-19(16)24-18)21-20(22)15(2)23-17-9-4-3-5-10-17/h3-11,13-15H,12H2,1-2H3,(H,21,22)
• InChI Key： QKKCRGQOTNFQMX-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1CC(C)NC(C(C)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 323.15214353g/mol
• Monoisotopic Mass: 323.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 51.5Ų

Additional information on N-1-(1-benzofuran-2-yl)propan-2-yl-2-phenoxypropanamide

Research Brief on N-1-(1-benzofuran-2-yl)propan-2-yl-2-phenoxypropanamide (CAS: 2034610-44-9): Recent Advances and Applications

N-1-(1-benzofuran-2-yl)propan-2-yl-2-phenoxypropanamide (CAS: 2034610-44-9) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, pharmacological activities, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings related to this compound, providing insights into its current applications and future prospects.

Structural analysis of N-1-(1-benzofuran-2-yl)propan-2-yl-2-phenoxypropanamide reveals a unique scaffold combining benzofuran and phenoxypropanamide moieties. This hybrid structure is believed to contribute to its bioactivity, particularly in modulating specific molecular targets. Recent crystallographic studies have elucidated its conformational stability and binding affinities, which are critical for understanding its interactions with biological systems. These structural insights are instrumental in guiding further optimization and derivatization efforts.

Pharmacological evaluations of this compound have demonstrated its efficacy in various in vitro and in vivo models. Notably, it exhibits potent activity against certain enzyme targets involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies indicate its role in modulating neurotransmitter systems, which could have implications for neurological disorders. However, further validation in clinical settings is required to confirm these findings and assess its safety profile.

The synthesis of N-1-(1-benzofuran-2-yl)propan-2-yl-2-phenoxypropanamide has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production, addressing previous challenges related to yield and purity. Green chemistry approaches have been explored to minimize environmental impact, aligning with the growing emphasis on sustainable drug development practices.

In conclusion, N-1-(1-benzofuran-2-yl)propan-2-yl-2-phenoxypropanamide represents a compound of significant interest in the chemical biology and pharmaceutical sectors. Its multifaceted pharmacological properties and structural versatility make it a valuable subject for ongoing research. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications, ultimately unlocking its full therapeutic potential.